Cas no 2091417-74-0 (Methyl 2-(6-methylmorpholin-2-yl)acetate)

• Product Name: Methyl 2-(6-methylmorpholin-2-yl)acetate
• CAS No: 2091417-74-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5716812
• PubChem ID: 131281581
• Update Time: 2025-10-28

Methyl 2-(6-methylmorpholin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7456365
• 2091417-74-0
• Methyl2-(6-methylmorpholin-2-yl)acetate
• F18894
• Methyl 2-(6-methylmorpholin-2-yl)acetate
• 2-Morpholineacetic acid, 6-methyl-, methyl ester

• Inchi： 1S/C8H15NO3/c1-6-4-9-5-7(12-6)3-8(10)11-2/h6-7,9H,3-5H2,1-2H3
• InChI Key： NQUVQDKPOOSDFW-UHFFFAOYSA-N
• SMILES： O1C(C)CNCC1CC(=O)OC

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Boiling Point: 235.9±15.0 °C(Predicted)
• pka: 8.29±0.60(Predicted)

Additional information on Methyl 2-(6-methylmorpholin-2-yl)acetate

Methyl 2-(6-methylmorpholin-2-yl)acetate: A Comprehensive Overview

Methyl 2-(6-methylmorpholin-2-yl)acetate, with the CAS number 2091417-74-0, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is widely recognized for its unique chemical properties, which make it a valuable ingredient in numerous industrial and research applications. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to Methyl 2-(6-methylmorpholin-2-yl)acetate.

The chemical structure of Methyl 2-(6-methylmorpholin-2-yl)acetate is characterized by a morpholine ring system with a methyl group substitution at the 6-position. This substitution significantly influences the compound's reactivity and stability. The morpholine ring, a six-membered heterocyclic structure containing one oxygen atom and one nitrogen atom, is known for its ability to form hydrogen bonds, which enhances its solubility in polar solvents. The acetate group attached to the morpholine ring further contributes to the compound's versatility in chemical reactions.

Recent studies have highlighted the importance of Methyl 2-(6-methylmorpholin-2-yl)acetate in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of high-performance polymers. These polymers exhibit excellent thermal stability and mechanical properties, making them ideal for use in aerospace and automotive industries. Furthermore, the compound has been utilized in the formulation of eco-friendly coatings and adhesives, contributing to sustainable manufacturing practices.

In terms of synthesis, Methyl 2-(6-methylmorpholin-2-yl)acetate can be prepared through various routes, including nucleophilic substitution and condensation reactions. One of the most efficient methods involves the reaction of 6-methylmorpholine with an alkylating agent such as methyl chloroacetate under controlled conditions. This approach ensures high yields and purity levels, which are critical for industrial applications.

Another area where Methyl 2-(6-methylmorpholin-2-yl)acetate has shown promise is in pharmaceutical research. Its ability to act as a bioisostere in drug design has led to its incorporation into several drug candidates targeting various therapeutic areas. For example, recent studies have demonstrated its potential as a modulator of ion channels, which could pave the way for novel treatments in cardiovascular diseases.

From an environmental perspective, understanding the degradation pathways of Methyl 2-(6-methylmorpholin-2-yl)acetate is crucial for minimizing its ecological footprint. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, resulting in the formation of non-toxic byproducts. This information is vital for industries aiming to comply with stringent environmental regulations.

In conclusion, Methyl 2-(6-methylmorpholin-2-yl)acetate (CAS No: 2091417-74-0) stands out as a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique chemical properties and versatility continue to drive innovation across diverse sectors. As research progresses, we can expect even more groundbreaking applications of this remarkable compound.